Cas no 89676-04-0 (Cyclopentanone, 3-(diphenylmethyl)-)

Cyclopentanone, 3-(diphenylmethyl)- structure
89676-04-0 structure
Product Name:Cyclopentanone, 3-(diphenylmethyl)-
CAS No:89676-04-0
MF:C18H18O
MW:250.334925174713
CID:592559
PubChem ID:13225799
Update Time:2025-04-19

Cyclopentanone, 3-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 3-(diphenylmethyl)-
    • 3-benzhydrylcyclopentan-1-one
    • DTXSID60529984
    • 89676-04-0
    • 3-(Diphenylmethyl)cyclopentan-1-one
    • Inchi: 1S/C18H18O/c19-17-12-11-16(13-17)18(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,16,18H,11-13H2
    • InChI Key: SIRQIMKTUZSVOQ-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 250.135765193g/mol
  • Monoisotopic Mass: 250.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų
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